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Compound of Interest

Compound Name: Diphenyl malonate

Cat. No.: B154623

This document provides essential safety and logistical information for the proper disposal of
diphenyl malonate, designed for researchers, scientists, and drug development professionals.
The following procedures are based on standard laboratory safety practices and should be
supplemented by a thorough review of your institution's specific environmental health and
safety (EHS) guidelines.

Immediate Safety and Handling Precautions

Before handling diphenyl malonate, ensure you are in a well-ventilated area and wearing
appropriate personal protective equipment (PPE).[1][2] This includes, but is not limited to,
safety goggles or a face shield, chemical-resistant gloves, and a lab coat.[2][3] Avoid all contact
with skin and eyes, and do not ingest the substance.[1] In case of accidental contact, rinse the
affected area immediately with plenty of water for at least 15 minutes.[1] If inhaled, move to
fresh air.[1] Seek immediate medical attention if you feel unwell or if irritation persists.

Spill Management

In the event of a spill, ensure the area is well-ventilated and eliminate all sources of ignition.[2]
Small spills can be absorbed using an inert material such as sand, silica gel, or a universal
binder.[1][2] Once absorbed, collect the material into a suitable, closed container for disposal.
[1][2] Do not allow the chemical to enter drains or surface water.[2]

Step-by-Step Disposal Protocol
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The primary method for the disposal of diphenyl malonate is through a licensed hazardous
waste disposal company. Adherence to local, state, and federal regulations is mandatory.

¢ Waste Identification and Collection:

o Collect all waste containing diphenyl malonate, including contaminated absorbents and
disposable PPE, in a designated, properly labeled, and sealed container.

o Do not mix diphenyl malonate waste with other chemical waste streams unless explicitly
permitted by your EHS office. Diphenyl malonate is incompatible with strong acids,
bases, and reducing agents.[1]

o Container Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Diphenyl Malonate".

o Include the approximate quantity of waste and the date of accumulation.
o Storage of Waste:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[1][4]

o The storage area should be a designated satellite accumulation area for hazardous waste.
e Arranging for Disposal:

o Contact your institution's EHS department to schedule a pickup for the hazardous waste.

o Provide them with all necessary information regarding the waste stream.

Quantitative Data for Diphenyl Malonate

For your reference, the following table summarizes key quantitative data for diphenyl
malonate.
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Property Value

Molecular Formula C15H1204

Molecular Weight 256.25 g/mol [5]

Melting Point 16-17 °C/60.8 - 62.6 °F[1]

Boiling Point 170 - 172 °C/ 338 - 341.6 °F @ 14 mmHg[1]
Storage Temperature 2-8°C[6]

Experimental Protocols Cited

The disposal procedures outlined above are based on standard safety protocols and
information derived from safety data sheets. No experimental protocols for disposal were cited
in the provided search results. The recommended procedure is to treat diphenyl malonate as
hazardous chemical waste and dispose of it through a certified waste management provider.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
diphenyl malonate.
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Preparation & Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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